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Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B3021085

Executive Summary

Isonitrosoacetone, also known by its IUPAC name (1E)-1-hydroxyiminopropan-2-one, is a
versatile organic compound that holds significant interest across multiple scientific disciplines.
[1][2] As an oxime derivative of acetone, its unique chemical structure, characterized by the
presence of both a keto and an oxime functional group, imparts a rich reaction chemistry. This
guide provides a comprehensive technical overview of isonitrosoacetone, designed for
researchers, chemists, and professionals in drug development. We will delve into its
fundamental chemical structure and tautomeric nature, detail its physicochemical and
spectroscopic properties, present a validated synthesis protocol, and explore its critical
applications as a coordination ligand and a potential therapeutic agent. The insights herein are
grounded in established literature and aim to provide both foundational knowledge and
practical guidance for laboratory applications.

Chemical Identity and Molecular Structure

Isonitrosoacetone is a simple yet functionally rich molecule. A thorough understanding of its
structure is paramount to appreciating its chemical behavior and potential applications.

1.1. Nomenclature and Identifiers

o IUPAC Name: (1E)-1-hydroxyiminopropan-2-one[1][2]
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Common Synonyms: 2-Oxopropanal 1-oxime, Pyruvaldoxime, MINA[1][3][4]

CAS Number: 306-44-5[1]

Molecular Formula: CsHsNO2[1]

Molecular Weight: 87.08 g/mol [1][2]
1.2. Structural Representation

The primary structure of isonitrosoacetone features a three-carbon backbone. One terminal
carbon is part of a methyl group, the central carbon is a carbonyl (keto) group, and the other
terminal carbon is part of an oxime functional group.

Caption: Chemical structure of isonitrosoacetone.
1.3. Tautomerism: The Keto-Oxime and Nitroso-Enol Forms

A key feature of isonitrosoacetone's chemistry is its existence in tautomeric equilibrium
between the more stable keto-oxime form and the nitroso-enol form. This equilibrium is
fundamental to its reactivity, particularly in nitrosation synthesis reactions where the enol form
is the reactive species.
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1. Prepare Suspension
(Acetone + CaCO3)

(2. Cool to 17—20°C)

3. Add Nitrosyl Chloride (NOCI)
(Dropwise, 4 hours)

(4. Stir for 1 hour)

5. Filter Mixture
(Remove Salts)
(6. Ether Wash)

7. Purify
(Distillation or Recrystallization)

Final Product:
Isonitrosoacetone

Click to download full resolution via product page

Caption: Workflow for the synthesis of isonitrosoacetone.
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Key Applications and Reaction Chemistry

Isonitrosoacetone's bifunctional nature makes it a valuable molecule in coordination
chemistry, medicinal research, and organic synthesis.

4.1. Coordination Chemistry: A Versatile Chelating Agent

Isonitrosoacetone is an excellent chelating agent, capable of forming stable complexes with a
variety of transition metal ions, including nickel (Ni), palladium (Pd), and copper (Cu). [2][5]It
typically acts as a bidentate ligand, coordinating through the oxime nitrogen and the carbonyl
oxygen. [6]This chelating ability is harnessed in analytical chemistry for the separation and
quantification of metal ions. [2]

Caption: Bidentate coordination of isonitrosoacetone with a metal ion (M).
4.2. Drug Development: Acetylcholinesterase (AChE) Reactivation

Organophosphate nerve agents and pesticides cause toxicity by irreversibly inhibiting
acetylcholinesterase (AChE), a critical enzyme in the nervous system. [2]Isonitrosoacetone
has been investigated as a potential reactivator of inhibited AChE. The oxime group can
nucleophilically attack the phosphorus atom of the organophosphate bound to the enzyme's
active site, forming a complex that removes the inhibitor and restores enzyme function. [2]
[6]This makes it a compound of interest for developing antidotes to organophosphate
poisoning. [2] 4.3. Organic Synthesis

The reactive functional groups in isonitrosoacetone make it a useful building block for
synthesizing more complex molecules, particularly various heterocyclic compounds that are
scaffolds for many pharmaceutical agents. [2]

Safety and Handling

Proper handling of isonitrosoacetone is crucial to ensure laboratory safety.
5.1. Hazard Identification

Isonitrosoacetone is classified as an irritant. The primary hazards are summarized below
based on GHS classifications. [1][2]
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Hazard Code Description Class
H315 Causes skin irritation Skin Irritant 2
H319 Causes serious eye irritation Eye Irritant 2

| H335 | May cause respiratory irritation | STOT SE 3 |
5.2. Handling and Storage Protocols

o Engineering Controls: Always handle isonitrosoacetone in a certified chemical fume hood
to avoid inhalation of dust or vapors. [7]* Personal Protective Equipment (PPE): Wear
standard laboratory attire, including a lab coat, chemical-resistant gloves (e.g., nitrile), and
safety goggles or a face shield. [7][8]* Handling: Avoid generating dust. Wash hands
thoroughly after handling. [7]* Storage: Store in a tightly closed container in a cool, dry, and
well-ventilated area (refrigerated storage at 2-8°C is recommended for long-term stability).
[7][9]Keep away from heat, sparks, and open flames. [7]

Conclusion

Isonitrosoacetone is a compound of significant scientific value, bridging foundational organic
chemistry with advanced applications in materials science and medicine. Its straightforward
synthesis, combined with its rich coordination chemistry and biological activity, ensures its
continued relevance in research and development. This guide has provided a technical
framework for understanding and utilizing isonitrosoacetone, emphasizing the causal
relationships between its structure, properties, and applications. Adherence to the outlined
protocols and safety measures will enable researchers to explore its full potential effectively
and safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Isonitrosoacetone:
Structure, Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3021085#isonitrosoacetone-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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